1-(Thietan-3-yl)ethan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Thietan-3-yl)ethan-1-amine hydrochloride is an organic compound with the CAS Number: 2155856-31-6 . It has a molecular weight of 153.68 . The compound is stored at room temperature and comes in a powder form . It has potential applications in various fields of research and industry.
Molecular Structure Analysis
The IUPAC name of the compound is this compound . The InChI code is 1S/C5H11NS.ClH/c1-4(6)5-2-7-3-5;/h4-5H,2-3,6H2,1H3;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 153.68 . It is stored at room temperature and comes in a powder form .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Anti-Aggregation Activity : A study explored the synthesis of acetate salts containing thietanyl and dioxothietanyl rings, demonstrating the compound's potential in anti-aggregation activity. The research highlighted the chemical reactions and structure confirmation of the synthesized compounds (Gurevich et al., 2020).
Immunotropic Activity : Another study investigated the immunotropic properties of 1-(thietan-3-yl)benzimidazole derivatives, suggesting a role in immune system modulation. This involved the synthesis of new salts and hydrazides of (benzimidazolyl-2-thio)acetic acids containing thietane cycles (Khaliullin et al., 2004).
Photoisomerization Research : Research on the oxidation and photoisomerization of thiin-3-ones to oxathiepin-4-ones involved 1-(Thietan-3-yl)ethan-1-amine hydrochloride, providing insights into the compound's photoreactive properties (Kowalewski & Margaretha, 1993).
Applications in Drug Synthesis
Synthesis of β-Aminoketones : A study focused on the synthesis of β-aminoketones in the adamantane series, incorporating this compound in the Mannich reaction. This highlights its use in synthesizing complex organic compounds (Makarova et al., 2002).
Cinacalcet Hydrochloride Synthesis : The compound played a role in the efficient synthesis and resolution of 1-(naphthalen-1-yl)ethanamine, a key intermediate for Cinacalcet hydrochloride, an important pharmaceutical agent (Mathad et al., 2011).
Polymer Synthesis for Biomedical Applications : In the synthesis and characterization of copolyesters derived from glutamic acid, the compound was involved, indicating its relevance in biomedical materials research (Pramanick & Ray, 1987).
Safety and Hazards
Properties
IUPAC Name |
1-(thietan-3-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NS.ClH/c1-4(6)5-2-7-3-5;/h4-5H,2-3,6H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXRKNVZBODNBMX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CSC1)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.